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Compound of Interest

Compound Name:

2-(4-

Fluorophenoxy)acetimidamide

hydrochloride

CAS No.: 318951-78-9

Cat. No.: B1324909

Get Quote

Compound Identification: 2-(4-FLUORO-PHENOXY)-ACETAMIDINE

CAS Number: 284029-62-5

Molecular Formula: C8H9FN2O[1]

Molecular Weight: 168.171 g/mol [1]

Executive Summary
This document provides a technical overview of the chemical compound identified by CAS

number 284029-62-5, known as 2-(4-fluoro-phenoxy)-acetamidine. Despite a comprehensive

search of publicly available scientific literature and chemical databases, there is a notable

absence of specific research applications, experimental protocols, or detailed biological studies

directly associated with this compound. It is primarily cataloged as a chemical intermediate,

suggesting its potential use in the synthesis of more complex molecules.[2][3] This guide
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summarizes the available chemical information and explores potential, speculative research

avenues based on the structural characteristics of the molecule.

Chemical Properties and Structure
Based on available data, 2-(4-fluoro-phenoxy)-acetamidine is an organic building block

belonging to the classes of amines, amidines, benzene compounds, and ethers.[3] The key

structural features include a fluorophenoxy group linked to an acetamidine moiety.

Property Value Source

Molecular Formula C8H9FN2O [1]

Molecular Weight 168.171 [1]

Canonical SMILES C1=CC(=CC=C1OCC(=N)N)F [1]

InChI Key
QLGZNIVFWJJFSP-

UHFFFAOYSA-N
[1]

Predicted pKa 12.71 ± 0.40 [1]

Potential Research Applications (Speculative)
While no direct research applications for 2-(4-fluoro-phenoxy)-acetamidine have been

documented, its structural motifs suggest potential areas of investigation in drug discovery and

development. The presence of a fluorinated phenyl ring and an amidine group are common in

pharmacologically active molecules. The incorporation of fluorine can modulate key drug

properties such as metabolic stability, lipophilicity, and binding affinity.[4]

The amidine group is a known pharmacophore that can act as a bioisostere for a carboxylate

or a protonated amine, enabling it to interact with various biological targets.

Experimental Protocols
A search for specific experimental protocols involving 2-(4-fluoro-phenoxy)-acetamidine did not

yield any results. Research in a drug discovery context would typically involve a series of

standardized assays to determine the compound's biological activity and physicochemical

properties. A generalized workflow for such an investigation is outlined below.
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General Experimental Workflow for Compound
Screening
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Caption: Generalized workflow for the initial screening of a novel chemical compound.

Signaling Pathway Analysis
There is no published information linking 2-(4-fluoro-phenoxy)-acetamidine to any specific

signaling pathways. Given its chemical structure, one could hypothetically investigate its

potential to modulate pathways where amidine-containing molecules have shown activity, such

as those involving serine proteases or G-protein coupled receptors.
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Caption: Logical relationship between structural features and potential biological targets.

Conclusion
The compound 2-(4-fluoro-phenoxy)-acetamidine (CAS 284029-62-5) is currently documented

as a chemical intermediate with limited publicly available data on its biological activity or

research applications. The information presented in this guide is based on its known chemical

structure and speculative applications derived from the properties of its constituent functional

groups. Further empirical research, including in vitro and in vivo studies, would be necessary to

elucidate any potential therapeutic or research value of this compound. Researchers and drug

development professionals are encouraged to use this molecule as a starting point for novel

chemical synthesis and biological screening campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. alfa-chemclinix.com [alfa-chemclinix.com]

3. 284029-62-5|2-(4-Fluorophenoxy)acetimidamide|BLD Pharm [bldpharm.com]

4. alchempharmtech.com [alchempharmtech.com]

To cite this document: BenchChem. [In-depth Technical Guide: Research Applications of
CAS Number 284029-62-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324909/docs#in-depth-technical-guide-research-
applications-of-cas-number-284029-62-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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